Cas no 328021-32-5 (5-chloro-4-(4-methylbenzenesulfonyl)-2-(E)-2-(3-nitrophenyl)methylidenehydrazin-1-yl-1,3-thiazole)

• Product Name: 5-chloro-4-(4-methylbenzenesulfonyl)-2-(E)-2-(3-nitrophenyl)methylidenehydrazin-1-yl-1,3-thiazole
• CAS No: 328021-32-5
• MF: C₁₇H₁₃ClN₄O₄S₂
• CID: 1453397
• Update Time: 2025-06-11

5-chloro-4-(4-methylbenzenesulfonyl)-2-(E)-2-(3-nitrophenyl)methylidenehydrazin-1-yl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-nitro-,[5-chloro-4-[(4-methylphenyl)sulfonyl]-2-thiazolyl]hydrazone
• (E)-5-chloro-2-(2-(3-nitrobenzylidene)hydrazinyl)-4-tosylthiazole
• 5-chloro-4-(4-methylbenzenesulfonyl)-2-(E)-2-(3-nitrophenyl)methylidenehydrazin-1-yl-1,3-thiazole

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 5-chloro-4-(4-methylbenzenesulfonyl)-2-(E)-2-(3-nitrophenyl)methylidenehydrazin-1-yl-1,3-thiazole

Introduction to 5-chloro-4-(4-methylbenzenesulfonyl)-2-(E)-2-(3-nitrophenyl)methylidenehydrazin-1-yl-1,3-thiazole (CAS No. 328021-32-5)

The compound 5-chloro-4-(4-methylbenzenesulfonyl)-2-(E)-2-(3-nitrophenyl)methylidenehydrazin-1-yl-1,3-thiazole, identified by its CAS number 328021-32-5, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines several pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development. The presence of a thiazole core, flanked by chloro, methylsulfonyl, and hydrazinyl substituents, alongside an E-alkene moiety connected to a nitrophenyl group, suggests potential biological activity that warrants detailed exploration.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. Thiazole derivatives, in particular, have garnered attention for their roles as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The specific arrangement of functional groups in 5-chloro-4-(4-methylbenzenesulfonyl)-2-(E)-2-(3-nitrophenyl)methylidenehydrazin-1-yl-1,3-thiazole may contribute to its unique interaction with biological targets, making it a subject of interest for medicinal chemists.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure the correct regioisomer formation and functional group integrity. The incorporation of the E-alkene double bond and the nitrophenyl group introduces rigidity and potential hydrogen bonding capabilities into the molecule, which could influence its binding affinity and selectivity. Advanced spectroscopic techniques such as NMR and mass spectrometry are essential for confirming the structural integrity of the compound throughout the synthetic process.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of a thiazole ring with multiple substituents provides a rich platform for modulating biological activity. For instance, the chloro and methylsulfonyl groups may serve as pharmacophores that interact with specific enzymes or receptors, while the hydrazinyl moiety could participate in coordinate covalent bonding or hydrogen bonding interactions. These features make 5-chloro-4-(4-methylbenzenesulfonyl)-2-(E)-2-(3-nitrophenyl)methylidenehydrazin-1-yl-1,3-thiazole an attractive candidate for further optimization.

Recent studies have highlighted the importance of thiazole derivatives in addressing various therapeutic challenges. For example, modifications to the thiazole core have been shown to enhance antimicrobial efficacy against resistant strains of bacteria. The presence of electron-withdrawing groups such as nitro and sulfonyl moieties can increase lipophilicity and improve cell membrane penetration, which are critical factors for drug bioavailability. Additionally, the hydrazinyl group has been explored for its ability to form stable adducts with biologically relevant molecules.

The potential applications of 5-chloro-4-(4-methylbenzenesulfonyl)-2-(E)-2-(3-nitrophenyl)methylidenehydrazin-1-yl-1,3-thiazole extend beyond antimicrobial uses. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and proteases implicated in cancer progression. The ability to modulate these enzymes could open new avenues for targeted cancer therapies. Furthermore, the compound's structural features may make it useful in developing treatments for inflammatory diseases by interfering with pro-inflammatory signaling pathways.

In vitro testing is crucial for evaluating the biological potential of this compound. Cell-based assays can provide insights into its cytotoxicity, genotoxicity, and mechanism of action. High-throughput screening (HTS) techniques can accelerate the identification of lead compounds by rapidly testing thousands of molecules against various biological targets. The integration of HTS with structure-based drug design approaches can further refine the optimization process.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular docking simulations can predict how 5-chloro-4-(4-methylbenzenesulfonyl)-2-(E)-2-(3-nitrophenyl)methylidenehydrazin-1-yl-1,3-thiazole interacts with target proteins at an atomic level. These simulations can guide experimental efforts by identifying key binding residues and optimizing substituent placement for improved affinity. Additionally, quantum mechanical calculations can provide energy profiles for reaction pathways during synthesis or metabolic degradation.

The environmental impact of pharmaceutical compounds is another important consideration during development. Biodegradability studies can assess how this compound behaves in natural ecosystems over time. Efforts to minimize environmental persistence through green chemistry principles are increasingly prioritized by regulatory agencies worldwide. Sustainable synthetic methods that reduce waste and hazardous byproducts align with global initiatives to promote eco-friendly pharmaceutical manufacturing.

The future direction for research on 5-chloro-4-(4-methylbenzenesulfonyl)-2-(E)-2-(3-nitrophenyl)methylidenehydrazin-1-yl-1,3-thiazole lies in expanding its chemical space through library synthesis programs. Combinatorial chemistry allows for rapid generation of diverse analogues by systematically varying substituents while maintaining core structural elements intact. This approach increases the likelihood of discovering novel derivatives with enhanced potency or selectivity.

In conclusion, 5-chloro-4-(4-methylbenzenesulfonyl)-2-(E)-2-(3-nitrophenyl)methylidenehydrazin-1-yl-1,3-thiazole(CAS No. 328021-32-5) represents a promising candidate for further exploration in medicinal chemistry applications due to its complex structure and potential biological activities associated with thiazole derivatives.
The integration
of synthetic organic chemistry
with modern computational
and biophysical techniques
will be essential
for unlocking
its full therapeutic
potential.